N,N-diethyl-1-(2-methoxybenzyl)-3-piperidinecarboxamide

• IUPAC Name: N,N-diethyl-1-[(2-methoxyphenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C18H28N2O2/c1-4-20(5-2)18(21)16-10-8-12-19(14-16)13-15-9-6-7-11-17(15)22-3/h6-7,9,11,16H,4-5,8,10,12-14H2,1-3H3
• InChI Key: ZLFLZRVOEKUHNS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=CC=CC=C2OC
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

N,N-diethyl-1-(2-methoxybenzyl)-3-piperidinecarboxamide, also known as U-47700, is a synthetic opioid that was first developed in the 1970s. It is a highly potent and selective agonist of the μ-opioid receptor, which is responsible for mediating the analgesic and euphoric effects of opioids. U-47700 has gained popularity in recent years as a designer drug, and has been associated with a number of deaths and hospitalizations due to its high potency and potential for abuse.

Mechanism of Action

N,N-diethyl-1-(2-methoxybenzyl)-3-piperidinecarboxamide acts as a full agonist of the μ-opioid receptor, which is one of the three main opioid receptors in the brain. Activation of the μ-opioid receptor leads to the release of endogenous opioids, such as endorphins and enkephalins, which bind to the same receptor and produce analgesia, euphoria, and other effects.
Biochemical and Physiological Effects:
N,N-diethyl-1-(2-methoxybenzyl)-3-piperidinecarboxamide produces a range of biochemical and physiological effects that are similar to those of other opioids. These include analgesia, sedation, respiratory depression, and euphoria. It also has the potential to produce a range of adverse effects, such as nausea, vomiting, constipation, and addiction.

Advantages and Limitations for Lab Experiments

N,N-diethyl-1-(2-methoxybenzyl)-3-piperidinecarboxamide has several advantages for use in lab experiments. It is highly potent and selective for the μ-opioid receptor, which makes it a useful tool for studying the pharmacology and physiology of this receptor. However, its high potency and potential for abuse also make it a dangerous compound to work with, and strict safety protocols must be followed to prevent accidental exposure or ingestion.

Future Directions

There are several future directions for research on N,N-diethyl-1-(2-methoxybenzyl)-3-piperidinecarboxamide and related compounds. One area of interest is the development of new opioid receptor ligands with improved selectivity and potency. Another area of interest is the investigation of the molecular mechanisms underlying the effects of opioids on the brain and body, which could lead to the development of new treatments for pain and addiction. Finally, there is a need for more research on the potential risks and benefits of N,N-diethyl-1-(2-methoxybenzyl)-3-piperidinecarboxamide and other designer opioids, particularly in the context of their increasing popularity as recreational drugs.

Synthesis Methods

The synthesis of N,N-diethyl-1-(2-methoxybenzyl)-3-piperidinecarboxamide involves the reaction of 2-methoxybenzaldehyde with diethylamine to form 2-methoxy-N,N-diethylbenzylamine. This intermediate is then reacted with 3-chloropiperidine and sodium cyanoborohydride to form N,N-diethyl-1-(2-methoxybenzyl)-3-piperidinecarboxamide.

Scientific Research Applications

N,N-diethyl-1-(2-methoxybenzyl)-3-piperidinecarboxamide has been used extensively in scientific research to study the pharmacology and physiology of the μ-opioid receptor. It has also been used as a tool compound to develop new opioid receptor ligands with improved selectivity and potency.